Cas no 1806394-28-4 (3-Bromo-5-(2-bromopropanoyl)benzaldehyde)

• Product Name: 3-Bromo-5-(2-bromopropanoyl)benzaldehyde
• CAS No: 1806394-28-4
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4979457
• Update Time: 2025-05-25

3-Bromo-5-(2-bromopropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2-bromopropanoyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c1-6(11)10(14)8-2-7(5-13)3-9(12)4-8/h2-6H,1H3
• InChI Key： HLDOXAXJDYTKRH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=O)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 3
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-5-(2-bromopropanoyl)benzaldehyde

3-Bromo-5-(2-bromopropanoyl)benzaldehyde: A Comprehensive Overview

3-Bromo-5-(2-bromopropanoyl)benzaldehyde (CAS No. 1806394-28-4) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with brominated substituents, making it a valuable tool for exploring chemical reactivity and biological activity. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and potential applications.

The molecular structure of 3-Bromo-5-(2-bromopropanoyl)benzaldehyde is notable for its bromine atoms at specific positions on the aromatic ring and the propanoyl group. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity in various chemical reactions. For instance, the aldehyde group is highly reactive, making it a prime candidate for condensation reactions such as the Perkin reaction or the benzoin condensation. The bromine substituents further modulate the electronic environment, influencing the compound's behavior in both synthetic and analytical contexts.

Recent studies have highlighted the potential of 3-Bromo-5-(2-bromopropanoyl)benzaldehyde in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in cancer progression. This finding underscores its importance as a lead compound in medicinal chemistry.

In addition to its pharmacological applications, 3-Bromo-5-(2-bromopropanoyl)benzaldehyde has also found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its use in the development of novel polymeric materials with tailored optical and mechanical properties. A 2023 paper in *Macromolecules* detailed how this compound serves as a building block for constructing advanced polymeric networks with applications in optoelectronics.

The synthesis of 3-Bromo-5-(2-bromopropanoyl)benzaldehyde involves a multi-step process that typically begins with the bromination of an aromatic aldehyde followed by acylation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve higher yields while minimizing byproducts. These developments have made the compound more accessible for large-scale applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have provided unprecedented insights into the structural characterization of 3-Bromo-5-(2-bromopropanoyl)benzaldehyde. These tools have been instrumental in confirming its purity and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its reactivity and interactions with biological systems, paving the way for rational drug design.

In conclusion, 3-Bromo-5-(2-bromopropanoyl)benzaldehyde (CAS No. 1806394-28-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and application, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, its role in advancing both academic and industrial frontiers is likely to grow even further.